2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride

• Molecular Formula: C13H28ClNO
• Molecular Weight: 249.82 g/mol
• IUPAC Name: 2-methoxy-2-(4-propan-2-ylcyclohexyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C13H27NO.ClH/c1-10(2)11-5-7-12(8-6-11)13(3,9-14)15-4;/h10-12H,5-9,14H2,1-4H3;1H
• InChI Key: ICBHBRBRQASTPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)C(C)(CN)OC.Cl

Description

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride is a chemical compound with the molecular formula C13H27NO and a molecular weight of 213.36 g/mol . This compound is known for its unique structure, which includes a methoxy group, a cyclohexyl ring, and an amine group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride involves several steps. One common method includes the reaction of cyclohexanone with isopropylamine to form an intermediate, which is then reacted with methanol and hydrochloric acid to yield the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride is utilized in various scientific research fields:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on certain biological pathways.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter systems and cellular signaling pathways .

Comparison with Similar Compounds

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride can be compared with other similar compounds, such as:

2-Methoxy-2-methylpropan-1-amine hydrochloride: This compound has a similar structure but lacks the cyclohexyl ring, leading to different chemical and biological properties.

Cyclohexaneethanamine derivatives: These compounds share the cyclohexyl ring but differ in the substituents attached to the amine group, resulting in varied reactivity and applications.